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Compound of Interest

Compound Name: BAY-707

Cat. No.: B605951 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of BAY-707, a potent and selective MTH1 inhibitor. Adherence to these procedures is

critical for minimizing environmental impact and protecting laboratory personnel.

Chemical and Physical Properties of BAY-707
A clear understanding of a compound's properties is the first step toward safe handling. The

table below summarizes key data for BAY-707.

Property Value

Molecular Formula C₁₅H₂₀N₄O₂[1]

Molecular Weight 288.34 g/mol [1][2]

Appearance White to beige powder[2]

Solubility
Soluble to 100 mM in DMSO and 10 mM in

ethanol.[1]

Storage Temperature -20°C[1] or 2-8°C[2]

Purity ≥98% (HPLC)[1]

CAS Number 2109805-96-9[1]
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Step-by-Step Disposal Protocol for BAY-707
As BAY-707 is a potent, biologically active compound, it must be treated as hazardous

chemical waste. The following protocol outlines the necessary steps for its proper disposal.

1. Personal Protective Equipment (PPE): Before handling BAY-707 in any form (solid or

solution), it is mandatory to wear appropriate PPE to prevent accidental exposure. This

includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or glasses with side shields.

A laboratory coat.

2. Waste Segregation and Collection: Proper segregation of waste streams is crucial.

Solid Waste: All solid materials contaminated with BAY-707, such as weighing papers,

pipette tips, gloves, and empty vials, must be collected in a designated, leak-proof, and

clearly labeled hazardous waste container. The container should be marked "Hazardous

Chemical Waste" and specify "BAY-707 contaminated solid waste."

Liquid Waste: Unused or waste solutions of BAY-707 (e.g., in DMSO or ethanol) must be

collected in a separate, sealed, and shatter-proof hazardous waste container. The container

must be clearly labeled with "Hazardous Chemical Waste," the full chemical name "BAY-
707," the solvent used (e.g., DMSO), and the estimated concentration. Under no

circumstances should BAY-707 solutions be poured down the drain.

3. Storage of Hazardous Waste: All hazardous waste containers holding BAY-707 must be

stored in a designated and secure satellite accumulation area within the laboratory. This area

should be clearly marked and away from general laboratory traffic. Ensure containers are

tightly sealed to prevent leaks or spills.

4. Final Disposal: The final disposal of BAY-707 waste must be handled by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup. Do not

attempt to dispose of this chemical through regular trash or other non-compliant methods.
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Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of BAY-707 waste in a

laboratory setting.

Start: Generate BAY-707 Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid Waste
(Contaminated labware, vials, etc.)

 Solid 

Liquid Waste
(Unused solutions, etc.)

 Liquid 

Step 3a: Collect in Labeled
Solid Hazardous Waste Container

Step 3b: Collect in Labeled
Liquid Hazardous Waste Container

Step 4: Store Securely in
Satellite Accumulation Area

Step 5: Arrange for Pickup by
Environmental Health & Safety (EHS)

End: Compliant Disposal
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Caption: A workflow for the safe and compliant disposal of BAY-707.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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